Heterogeneous zirconia-supported ruthenium catalyst for highly selective hydrogenation of 5-hydroxymethyl-2-furaldehyde to 2,5-bis(hydroxymethyl)furans in various n-alcohol solvents†
RSC Advances Pub Date: 2016-09-21 DOI: 10.1039/C6RA18016G
Abstract
5-Hydroxymethyl-2-furaldehyde (HMF) was hydrogenated to 2,5-bis(hydroxymethyl)furan (BHMF) (>99% yield) in various n-alcohol solvents using a Ru(OH)x/ZrO2 catalyst. The TON and TOF for the hydrogenation were calculated to be 912 and 304 h−1, respectively.
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